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Compound of Interest

Compound Name: 18-Carboxy dinor Leukotriene B4

Cat. No.: B15601555 Get Quote

This guide provides immediate, essential safety and logistical information for handling 18-
Carboxy dinor Leukotriene B4 in a laboratory setting. The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals while

maintaining the integrity of experimental protocols. This substance is intended for laboratory

research use only and should not be used for human or veterinary purposes.[1][2]

Chemical and Safety Data Summary
18-Carboxy dinor Leukotriene B4 is a β-oxidation metabolite of Leukotriene B4 (LTB4).[1][3]

It is often supplied as a solution in ethanol, which introduces specific handling requirements

due to its flammable nature.[2][4] The compound is classified as a dangerous good for

transport, underscoring the need for careful handling.[5]
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Property Value Source

CAS Number 102674-12-4 [1][5][6]

Molecular Formula C₁₈H₂₆O₆ [1][5]

Molecular Weight 338.4 g/mol [1][5]

Formulation A solution in ethanol [1][2]

Purity ≥97% [1][2]

Storage Store at -20°C Cayman Chemical SDS

Signal Word Danger [4]

Hazard Statements

Highly flammable liquid and

vapor. Causes serious eye

irritation.

[4]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted for any specific protocol.[7] However,

the following table outlines the minimum required PPE for handling 18-Carboxy dinor
Leukotriene B4.

PPE Item Specification Rationale

Gloves
Chemical-resistant nitrile

gloves.[8]

To protect hands from

chemical exposure.

Eye Protection
Safety glasses with side

shields or goggles.[9]

To prevent splashes from

reaching the eyes.

Lab Coat
Standard laboratory coat, fully

buttoned.[9]

To protect skin and personal

clothing.

Respiratory Protection
Required if handling outside a

fume hood.

To minimize inhalation

exposure.
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All handling of 18-Carboxy dinor Leukotriene B4, particularly when in its flammable ethanol

solution, should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood to minimize inhalation and fire risk.[4][9]

Step-by-Step Handling Procedure:

Preparation:

Ensure all necessary PPE is correctly worn before entering the laboratory.[7]

Verify that a chemical spill kit is readily accessible.

Prepare the work area within a chemical fume hood.

Compound Retrieval and Equilibration:

Retrieve the vial of 18-Carboxy dinor Leukotriene B4 from -20°C storage.

Allow the vial to equilibrate to room temperature before opening to prevent condensation

from contaminating the solution.

Aliquoting and Dilution:

Perform all dilutions and transfers within the chemical fume hood.

Use only non-sparking tools.[4]

Keep the container tightly closed when not in use.[4]

Experimental Use:

When adding the compound to experimental systems, use appropriate precision

dispensing tools (e.g., calibrated micropipettes).

Minimize the generation of aerosols.

Post-Experiment:

Securely cap the stock solution vial and return it to -20°C storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15601555?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/20170m.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_LY_170198_A_Guide_for_Laboratory_Professionals.pdf
https://afns-safety.ualberta.ca/general-safety/personal-protective-equipment-ppe/
https://www.benchchem.com/product/b15601555?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/20170m.pdf
https://cdn.caymanchem.com/cdn/msds/20170m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate all work surfaces with a suitable laboratory detergent.[9]

Spill and Emergency Procedures
In Case of a Spill:

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a

poorly ventilated space.

Contain: For liquid spills, use a chemical absorbent pad or material to contain and soak up

the liquid.[9]

Clean-Up: Carefully scoop or wipe up the absorbed material and place it into a designated

hazardous waste container.[9]

Decontaminate: Clean the spill area with a suitable laboratory detergent and water. All

cleaning materials must also be disposed of as hazardous waste.[9]

Report: Report the spill to the laboratory supervisor.[9]

Disposal Plan
The disposal of 18-Carboxy dinor Leukotriene B4 and any contaminated materials must

comply with local, state, and federal regulations.[9]

Waste Segregation and Disposal:

Chemical Waste:

Collect all waste containing 18-Carboxy dinor Leukotriene B4, including unused

solutions and contaminated labware (e.g., pipette tips, vials), in a designated, labeled, and

sealed hazardous waste container.[10]

Do not mix with other waste streams.[10]

Empty Containers:
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If the original container is to be disposed of, it should be triple-rinsed with a suitable

solvent.[9] The rinsate must be collected and treated as hazardous waste.[9]

After triple-rinsing and air-drying, and with the label defaced, the container may be

disposed of in regular trash, pending institutional policies.[9]

Contaminated PPE:

Dispose of contaminated gloves and other disposable PPE as hazardous waste.

Experimental Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_LY_170198_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_LY_170198_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_LY_170198_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Waste Disposal Post-Procedure

Don Appropriate PPE

Prepare Chemical Fume Hood

Verify Spill Kit Accessibility

Retrieve from -20°C Storage

Equilibrate to Room Temperature

Aliquot/Dilute in Fume Hood

Use in Experiment

Segregate Contaminated Waste Return Stock to Storage

Place in Labeled Hazardous Waste Container

Dispose of Contaminated PPE

Decontaminate Work Surfaces

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling 18-Carboxy dinor Leukotriene B4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15601555?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

